2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one

• IUPAC Name: 2-benzyl-3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one
• InChI: InChI=1S/C23H21N3O/c27-23-18-13-7-8-14-19(18)24-22-21(17-11-5-2-6-12-17)20(25-26(22)23)15-16-9-3-1-4-10-16/h1-6,9-12,25H,7-8,13-15H2
• InChI Key: FFEVYGQUQRBBSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N3C(=N2)C(=C(N3)CC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol

Description

2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a heterocyclic compound that has attracted significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been studied extensively for its pharmacological properties and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is not fully understood. However, it is believed to work by inhibiting specific enzymes or receptors in the body, which can lead to various pharmacological effects. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one have been extensively studied. This compound has been shown to have anticancer, antifungal, and antiviral activities. It has also been shown to modulate the immune system by inhibiting specific enzymes or receptors in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one in lab experiments is its high yield and purity. This compound can be synthesized easily and is relatively stable. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell lines, and caution should be taken when handling this compound in the lab.

Future Directions

There are several future directions that can be explored with 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one. One potential direction is to study the compound's potential as a kinase inhibitor. This compound has been shown to inhibit certain kinases, and further research in this area could lead to the development of new kinase inhibitors. Another potential direction is to study the compound's potential as an immunomodulator. This compound has been shown to modulate the immune system, and further research in this area could lead to the development of new immunomodulatory drugs.
Conclusion
In conclusion, 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a heterocyclic compound that has shown promising results in various scientific studies. This compound has potential applications in medicinal chemistry, including anticancer, antifungal, and antiviral activities. It has also been studied for its potential use as a kinase inhibitor and for its ability to modulate the immune system. Further research in this area could lead to the development of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one involves the condensation of 2-aminobenzylamine and 2-phenyl-3,4-dihydro-2H-pyrido[4,3-c]quinazolin-4-one in the presence of acetic acid. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the final product using sodium borohydride. The yield of this reaction is typically high, and the purity of the final product can be achieved through recrystallization.

Scientific Research Applications

2-benzyl-3-phenyl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising results in various scientific studies, including anticancer, antifungal, and antiviral activities. It has also been studied for its potential use as a kinase inhibitor and for its ability to modulate the immune system.